Cas no 109-08-0 (2-Methylpyrazine)

2-Methylpyrazine Properties

Names and Identifiers

• 2-Methylpyrazine
• 2-Methyl-1,4-diazine
• Methylpyrazine
• 2-methyl-pyrazine
• 3-methylpyrazine
• EINECS 203-645-8
• Pyrazine,2-methyl
• Pyrazine,methyl
• Methyl-Pyrazine
• 2-Methyl-1,4-diazinen
• MPZ
• FEMA 3309
• FEMA 3616
• Methylpiazine
• methyl-pyrazin
• 2-methyl-pyrazin
• FEMA NUMBER 3309
• 2-Methyl pyrazine
• 2-Methylpyrazine,98%
• +Expand

• MDL： MFCD00006142
• InChIKey： CAWHJQAVHZEVTJ-UHFFFAOYSA-N
• Inchi： 1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
• SMILES： CC1=CN=CC=N1
• BRN： 105778

Computed Properties

• Exact Mass: 94.05310
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 94.053
• Heavy Atom Count: 7
• Complexity: 54
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• LogP: 0.78500
• PSA: 25.78000
• Refractive Index: n20/D 1.504(lit.)
• Water Partition Coefficient: Fully miscible in water.
• Boiling Point: 135 °C/761 mmHg(lit.)
• Melting Point: −29 °C (lit.)
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• FEMA: 3309
• Color/Form: It is a colorless to yellowish liquid with a flavor similar to that of beef when heated and a flavor similar to that of nuts and cocoa.
• Solubility: It is miscible in water, ethanol, acetone and most non-volatile oils.
• pka: 1.45(at 27℃)
• Density: 1.03 g/mL at 25 °C(lit.)

2-Methylpyrazine Security Information

• Symbol: GHS02 GHS07
• RTECS：UQ3675000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R22
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H302-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10-22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

2-Methylpyrazine Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances